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This in-depth technical guide provides a comprehensive overview of the core methodologies
and findings related to the identification and characterization of the Proctolin receptor. The
neuropeptide Proctolin (Arg-Tyr-Leu-Pro-Thr) is a crucial signaling molecule in arthropods,
modulating a variety of physiological processes including muscle contraction,
cardioacceleration, and neurotransmission.[1][2] The identification of its cognate receptor was a
significant step in understanding its mechanism of action and has opened avenues for the
development of novel insecticides and research tools. This guide will delve into the
experimental workflows, from initial identification to detailed characterization of its signaling
pathways, providing researchers with the foundational knowledge to investigate this important
receptor system.

Identification of the Proctolin Receptor

The Proctolin receptor was first identified in Drosophila melanogaster as the orphan G protein-
coupled receptor (GPCR), CG6986.[1][3][4] This discovery was a culmination of efforts that
involved molecular cloning and expression of the orphan receptor in heterologous cell systems,
followed by screening against a library of neuropeptides.

Molecular Cloning and Heterologous Expression

The initial step in identifying the Proctolin receptor involved the cloning of the full-length cDNA
of the candidate orphan receptor, CG6986, from Drosophila melanogaster. This cDNA was then
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subcloned into a mammalian expression vector suitable for high-level expression in cell lines
such as Chinese Hamster Ovary (CHO) or Human Embryonic Kidney 293 (HEK-293) cells.[3]
[4]

Experimental Workflow for Proctolin Receptor Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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